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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Picoxystrobin, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure personal safety and environmental

protection.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is imperative to handle Picoxystrobin with

appropriate personal protective equipment (PPE).

Required PPE:

Gloves: Chemical-impermeable gloves.[1]

Eye Protection: Safety glasses or goggles.[1][2][3][4]

Respiratory Protection: Use only in a well-ventilated area or outdoors. Avoid breathing any

dust, fumes, or spray.[1][3][4][5]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2][4]

General Handling Precautions:

Avoid all personal contact, including inhalation.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b033183?utm_src=pdf-interest
https://www.benchchem.com/product/b033183?utm_src=pdf-body
https://www.benchchem.com/product/b033183?utm_src=pdf-body
https://www.chemicalbook.com/msds/picoxystrobin.pdf
https://www.chemicalbook.com/msds/picoxystrobin.pdf
https://www.farmag.co.za/wp-content/uploads/2019/05/FarmAg-Picoxy-250-SC-Picoxystrobin-250-gl-117428-22-5-SDS.pdf
https://www.echemi.com/sds/picoxystrobin-temppid160705008805.html
https://www.corteva.in/content/dam/dpagco/corteva/as/in/en/products/files/DF.Galileo%20way.MSDS.pdf.pdf
https://www.chemicalbook.com/msds/picoxystrobin.pdf
https://www.echemi.com/sds/picoxystrobin-temppid160705008805.html
https://www.corteva.in/content/dam/dpagco/corteva/as/in/en/products/files/DF.Galileo%20way.MSDS.pdf.pdf
https://www.indofil.com/agro/technical/pdf/picoxystrobin-technical.pdf
https://www.farmag.co.za/wp-content/uploads/2019/05/FarmAg-Picoxy-250-SC-Picoxystrobin-250-gl-117428-22-5-SDS.pdf
https://www.corteva.in/content/dam/dpagco/corteva/as/in/en/products/files/DF.Galileo%20way.MSDS.pdf.pdf
https://www.indofil.com/agro/technical/pdf/picoxystrobin-technical.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands and any exposed skin thoroughly after handling.[1][3]

Do not eat, drink, or smoke in areas where Picoxystrobin is handled or stored.[2]

Store the chemical in its original, tightly closed container in a cool, dry, and well-ventilated

place away from foodstuffs and animal feed.[1][2][6]

Prevent release into the environment; Picoxystrobin is very toxic to aquatic life.[1][2][3][5]

Step-by-Step Disposal Procedures
Disposal of Picoxystrobin and its containers must be carried out in compliance with all

applicable local, state, and federal regulations. Never discharge Picoxystrobin waste into

sewer systems or waterways.[1]

Step 1: Managing Spills and Leaks

In the event of a spill, immediate containment is crucial to prevent environmental

contamination.

Evacuate and Secure: Evacuate non-essential personnel from the area. Keep people upwind

of the spill.[1]

Ventilate: Ensure the area is well-ventilated.[2]

Containment:

Small Spills: Cover and contain the spill using inert, non-combustible absorbent materials

such as sand, earth, or vermiculite.[2][4]

Large Spills: Dike the area to prevent spreading. If liquid, pump the material into a suitable

container for disposal.[2][4]

Collection: Carefully collect the spilled material and contaminated absorbents using non-

sparking tools.[1] Place the collected waste into a suitable, closed, and clearly labeled

container for disposal.[1][4]
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Decontamination: Clean the spill area thoroughly. Dispose of any contaminated cleaning

materials in the same manner as the Picoxystrobin waste.

Step 2: Disposal of Picoxystrobin Waste

Unused or waste Picoxystrobin is considered hazardous waste and must be managed

accordingly.

Primary Disposal Method: The preferred method is to send the material to a licensed

chemical destruction plant or a permitted hazardous waste incinerator.[1] The incineration

process should be controlled and equipped with flue gas scrubbing.[1]

Alternative Method: In some cases, the material can be dissolved or mixed with a

combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.[7]

Regulatory Compliance: Always dispose of contents at an approved waste disposal plant,

adhering to all applicable laws and regulations.[1][2][3][4]

Step 3: Disposal of Contaminated Containers

Empty containers may retain product residue and must be handled carefully.

Decontamination: Triple rinse the container (or equivalent) with a suitable solvent.[1] Collect

the rinsate and manage it as hazardous waste along with the Picoxystrobin waste.

Recycling/Reconditioning: Once properly decontaminated, containers can be offered for

recycling or reconditioning.[1]

Disposal: If recycling is not an option, puncture the container to prevent reuse and dispose of

it in a sanitary landfill, as permitted by local regulations.[1] For combustible packaging

materials, controlled incineration is a possible alternative.[1]

Disposal and Safety Data Summary
The following table summarizes key quantitative and procedural data for the disposal of

Picoxystrobin.
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Parameter Information Source(s)

Primary Disposal Method
Licensed Chemical Destruction

Plant / Controlled Incineration
[1][7]

Container Disposal

Triple Rinse, then

Recycle/Recondition or

Puncture and place in Sanitary

Landfill

[1]

Spill Containment
Use inert absorbent material

(sand, earth, vermiculite)
[2][4]

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects
[2][3][5]

UN Transport Number
UN 3077 (Solid) or UN 3082

(Liquid)
[4][5][7][8]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

SOLID/LIQUID, N.O.S.

(contains picoxystrobin)

[4][5][7]

Transport Hazard Class
Class 9 (Miscellaneous

hazardous materials)
[5][7][8]

Packing Group III (Minor danger) [5][8]

Experimental Protocols
The disposal procedures outlined are based on established safety data sheets and regulatory

guidance. No experimental protocols for novel disposal methodologies were cited in the

reviewed literature. Researchers should always consult their institution's Environmental Health

and Safety (EHS) department for specific protocols and regulatory requirements.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Picoxystrobin.
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Caption: Workflow for Picoxystrobin spill management and waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

